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Compound of Interest

Compound Name: Alanine-2,3,3,3-d4

Cat. No.: B049448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for Alanine-2,3,3,3-d4, a deuterated stable isotope of the non-essential amino acid L-alanine.

This compound is primarily utilized as a tracer or an internal standard in metabolic research,

biomolecular NMR, and mass spectrometry for quantitative analysis.[1][2][3] While generally

not classified as a hazardous substance, adherence to standard laboratory safety practices is

essential to ensure the well-being of personnel and the integrity of experimental outcomes.[4]

[5]

Physicochemical Properties
Alanine-2,3,3,3-d4 is a white to off-white solid.[1] Its key physical and chemical properties are

summarized in the table below for easy reference.
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Property Value References

Chemical Formula C₃H₃D₄NO₂ [1][3][6]

Molecular Weight 93.12 g/mol [1][3][6][7][8][9]

CAS Number 18806-29-6 (L-form) [2][4][7][8][10]

53795-92-9 (DL-form) [1][6][11]

Melting Point 314.5 °C (decomposes) [3][7]

Form Solid [1][7]

Solubility Soluble in water (≥ 50 mg/mL) [1]

Isotopic Purity ≥98 atom % D [4][7][8]

Hazard Identification and Safety Precautions
According to available safety data sheets, Alanine-2,3,3,3-d4 is not classified as a hazardous

substance under current regulations.[4][5] However, as with any chemical substance, it is

crucial to handle it with care to minimize exposure.

Potential Hazards:

Inhalation: Inhaling dust may cause respiratory irritation. If dust is inhaled, it is advised to

move the individual to fresh air and have them blow their nose to clear the breathing

passage.[4]

Skin Contact: While not considered a skin irritant, prolonged contact may cause abrasive

damage.[4] Systemic effects could occur following absorption, although this is not considered

a primary route of concern.[4]

Eye Contact: Direct contact with the eyes can cause irritation.[4]

Ingestion: The material has not been classified as harmful by ingestion due to a lack of

evidence.[4]

Personal Protective Equipment (PPE):
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A risk assessment should be conducted before handling to determine the appropriate level of

PPE. The following are general recommendations:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: In dusty environments, a NIOSH-approved respirator may be

necessary.

The following diagram illustrates the recommended PPE for handling Alanine-2,3,3,3-d4.

Personal Protective Equipment (PPE)

Lab Coat Gloves
(Nitrile) Safety Goggles

Handling Alanine-2,3,3,3-d4

Click to download full resolution via product page

Recommended Personal Protective Equipment.

Handling and Storage Protocols
Proper handling and storage are critical to maintain the quality and stability of Alanine-2,3,3,3-
d4.

Handling:

Work in a well-ventilated area to avoid dust accumulation.[4]

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.[4]
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Remove all sources of ignition as fine dust can be combustible.[4]

Storage:

Powder: Store at room temperature or refrigerated (2-8°C).[3][10] Some suppliers

recommend storage at -20°C for long-term stability (up to 3 years).[1] Keep the container

tightly closed and in a dry, well-ventilated place, away from light and moisture.[10]

In Solvent: Stock solutions should be stored at -80°C (stable for up to 6 months) or -20°C

(stable for up to 1 month).[1][2] It is recommended to aliquot the solution to prevent repeated

freeze-thaw cycles.[1]

The decision-making process for appropriate storage conditions is outlined in the diagram

below.
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Alanine-2,3,3,3-d4 Form?

Powder

Solid

In Solvent

Liquid

Storage Duration? Storage Duration?

Short-term

Short

Long-term (>2 years)

Long

Store at Room Temp
(Away from light/moisture) Store at -20°C

Short-term (≤1 month)

Short

Long-term (≤6 months)

Long

Store at -20°C Store at -80°C
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Accidental Exposure

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 mins

Remove contaminated clothing

Move to fresh air

Give a glass of water

Seek medical attention
if symptoms persist

Wash with soap and water

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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